Cas no 42021-24-9 (2-(p-Fluorophenacyl)-1,2,3,4,6,7,12,12a-octahydropyrazino(2',1':6,1)pyrido(3,4-b)indole)

2-(p-Fluorophenacyl)-1,2,3,4,6,7,12,12a-octahydropyrazino(2',1':6,1)pyrido(3,4-b)indole structure
42021-24-9 structure
Product Name:2-(p-Fluorophenacyl)-1,2,3,4,6,7,12,12a-octahydropyrazino(2',1':6,1)pyrido(3,4-b)indole
CAS No:42021-24-9
MF:C22H22FN3O
MW:363.427988529205
CID:2636638
Update Time:2023-08-07

2-(p-Fluorophenacyl)-1,2,3,4,6,7,12,12a-octahydropyrazino(2',1':6,1)pyrido(3,4-b)indole Chemical and Physical Properties

Names and Identifiers

    • 2-(p-Fluorophenacyl)-1,2,3,4,6,7,12,12a-octahydropyrazino(2',1':6,1)pyrido(3,4-b)indole
    • Inchi: 1S/C22H22FN3O/c23-16-7-5-15(6-8-16)22(27)14-25-9-10-26-13-21-19(11-17(26)12-25)18-3-1-2-4-20(18)24-21/h1-8,17,24H,9-14H2
    • InChI Key: APWDBIQGNKYPNM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(CN1CCN2CC3=C(C4C=CC=CC=4N3)CC2C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 550
  • XLogP3: 2.5
  • Topological Polar Surface Area: 39.3

2-(p-Fluorophenacyl)-1,2,3,4,6,7,12,12a-octahydropyrazino(2',1':6,1)pyrido(3,4-b)indole Related Literature

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